N-benzo[e][1,3]benzothiazol-2-yl-4-ethoxybenzamide

• IUPAC Name: N-benzo[e][1,3]benzothiazol-2-yl-4-ethoxybenzamide
• InChI: InChI=1S/C20H16N2O2S/c1-2-24-15-10-7-14(8-11-15)19(23)22-20-21-18-16-6-4-3-5-13(16)9-12-17(18)25-20/h3-12H,2H2,1H3,(H,21,22,23)
• InChI Key: LDRXNNDSLHTKCT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=CC4=CC=CC=C43
• Molecular Formula: C20H16N2O2S
• Molecular Weight: 348.4 g/mol

Description

“N-benzo[e][1,3]benzothiazol-2-yl-4-ethoxybenzamide” is a chemical compound with the linear formula C16H14N2O2S. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as “this compound”, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a benzothiazole core, which is a bicyclic system consisting of a benzene ring fused to a thiazole ring. The ethoxybenzamide group is attached to the benzothiazole core.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been known to exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant .

Mode of Action

The molecular electrostatic potential (mep) surface of the thiazole ring, which is a part of this compound, plays a significant role in drug-target protein interaction .

Biochemical Pathways

Thiazole derivatives have been known to affect various biochemical pathways due to their wide range of biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially impact the bioavailability of the compound.

Result of Action

Thiazole derivatives have been known to exhibit a wide range of biological activities .

Action Environment

The physico-chemical properties of thiazole derivatives, such as solubility and stability, could potentially be influenced by environmental factors .

Advantages and Limitations for Lab Experiments

N-benzo[e][1,3]benzothiazol-2-yl-4-ethoxybenzamide is a potent and selective inhibitor of PTP1B, which makes it a valuable tool for studying the role of this enzyme in insulin signaling and glucose homeostasis. However, this compound has some limitations, such as its low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings. This compound also has some off-target effects, such as inhibition of other protein tyrosine phosphatases, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of N-benzo[e][1,3]benzothiazol-2-yl-4-ethoxybenzamide in scientific research. One area of interest is the development of more potent and selective inhibitors of PTP1B, which could be used to further elucidate the role of this enzyme in insulin signaling and glucose homeostasis. Another area of interest is the use of this compound in combination with other drugs or therapies for the treatment of diabetes and other metabolic disorders. Finally, this compound could be used to study the role of PTP1B in other physiological processes, such as cancer and inflammation, and to identify new therapeutic targets for these diseases.

Synthesis Methods

The synthesis of N-benzo[e][1,3]benzothiazol-2-yl-4-ethoxybenzamide involves a series of chemical reactions, starting from commercially available starting materials. The first step involves the preparation of 2-bromo-1,3-benzothiazole, which is then reacted with 4-ethoxyaniline to form the intermediate compound 2-(4-ethoxyphenylamino)benzo[e][1,3]benzothiazole. This intermediate is then reacted with ethyl chloroformate to form the final product, this compound.

Scientific Research Applications

N-benzo[e][1,3]benzothiazol-2-yl-4-ethoxybenzamide has been extensively used in scientific research as a tool for studying the role of PTP1B in insulin signaling and glucose homeostasis. It has been shown to improve insulin sensitivity and glucose tolerance in animal models of diabetes and obesity. This compound has also been used to study the role of PTP1B in other physiological processes, such as cancer, inflammation, and neuronal function.

Safety and Hazards

The safety and hazards associated with “N-benzo[e][1,3]benzothiazol-2-yl-4-ethoxybenzamide” are not explicitly mentioned in the search results. Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals.